Cas no 2032600-38-5 (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine)
1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine
- 2032600-38-5
- EN300-1958648
- 1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine
- GS2095
-
- Inchi: 1S/C13H17F3N2/c1-10-8-12(13(14,15)16)3-2-11(10)9-18-6-4-17-5-7-18/h2-3,8,17H,4-7,9H2,1H3
- InChI Key: LYUMJJCELLROTJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C)C=1)CN1CCNCC1)(F)F
Computed Properties
- Exact Mass: 258.13438304g/mol
- Monoisotopic Mass: 258.13438304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 15.3Ų
1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1958648-0.05g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1958648-0.1g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1958648-0.25g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1958648-0.5g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1958648-1.0g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-1958648-2.5g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1958648-5.0g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-1958648-10.0g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 10g |
$3131.0 | 2023-06-01 | ||
| Enamine | EN300-1958648-1g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1958648-5g |
1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperazine |
2032600-38-5 | 5g |
$2235.0 | 2023-09-17 |
1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine
Professional Introduction to Compound with CAS No. 2032600-38-5 and Product Name: 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine
The compound with the CAS number 2032600-38-5 and the product name 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a piperazine moiety, which is a well-known pharmacophore in many therapeutic agents, alongside a substituted aromatic ring system that enhances its pharmacological activity.
Recent research has highlighted the importance of 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine in the development of novel therapeutic agents. The presence of a trifluoromethyl group in the aromatic ring system contributes to the compound's metabolic stability and lipophilicity, which are critical factors in drug design. These properties make it an attractive candidate for further exploration in the synthesis of small-molecule drugs targeting various diseases.
In particular, studies have demonstrated that derivatives of 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine exhibit promising biological activity. The piperazine ring is known to interact with a wide range of biological targets, including enzymes and receptors, making it a versatile scaffold for drug discovery. The substitution pattern on the aromatic ring further modulates the compound's interactions with biological targets, leading to enhanced specificity and efficacy.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine suggest that it may interact with these systems, offering a new avenue for developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases.
Furthermore, the compound's chemical stability under various conditions makes it suitable for formulation into oral dosage forms, which is a preferred route of administration for many therapeutic agents. The trifluoromethyl group also contributes to the compound's resistance to degradation by metabolic enzymes, thereby potentially increasing its bioavailability and therapeutic window.
Advances in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine with greater accuracy. Molecular modeling studies have shown that this compound exhibits favorable solubility and distribution characteristics, which are essential for effective drug delivery. These insights have guided the optimization of synthetic routes to improve yield and purity while maintaining key pharmacological properties.
The synthesis of 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce larger quantities of the compound for preclinical and clinical studies. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic ring system efficiently.
Ongoing research is focused on exploring new derivatives of 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine to enhance their therapeutic potential. By modifying various structural elements, scientists aim to develop compounds with improved selectivity, reduced side effects, and enhanced efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in accelerating these discoveries and bringing new treatments to patients in need.
The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing the need for rigorous safety and efficacy testing before clinical use. The development pipeline for compounds like 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine must navigate these requirements carefully to ensure patient safety while advancing medical science.
In conclusion, 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine (CAS No. 2032600-38-5) represents a promising candidate for further exploration in drug development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable tool for discovering new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to make significant contributions to medicine.
2032600-38-5 (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)